Cas no 61752-07-6 (Benzoic acid, 2-[(1,1-dimethylethyl)amino]-)

• Product Name: Benzoic acid, 2-[(1,1-dimethylethyl)amino]-
• CAS No: 61752-07-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 467460
• PubChem ID: 12335089
• Update Time: 2025-04-19

Benzoic acid, 2-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(1,1-dimethylethyl)amino]-
• 2-(tert-butylamino)benzoic acid
• 2-(t-butylamino)benzoic acid
• QTXDNOCPQYMJCM-UHFFFAOYSA-N
• AKOS011513766
• SCHEMBL1906473
• 61752-07-6
• DTXSID60491192

• Inchi： 1S/C11H15NO2/c1-11(2,3)12-9-7-5-4-6-8(9)10(13)14/h4-7,12H,1-3H3,(H,13,14)
• InChI Key： QTXDNOCPQYMJCM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC(C)(C)C)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33